[3-(2-Bromobenzyl)-1,2,4-oxadiazol-5-yl]methanamine

• IUPAC Name: [3-[(2-bromophenyl)methyl]-1,2,4-oxadiazol-5-yl]methanamine
• InChI: InChI=1S/C10H10BrN3O/c11-8-4-2-1-3-7(8)5-9-13-10(6-12)15-14-9/h1-4H,5-6,12H2
• InChI Key: GQQMTTRDVSRYNN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CC2=NOC(=N2)CN)Br
• Molecular Formula: C10H10BrN3O
• Molecular Weight: 268.11 g/mol

Description

“[3-(2-Bromobenzyl)-1,2,4-oxadiazol-5-yl]methanamine” is a chemical compound with the CAS Number: 1341130-08-2. It has a molecular weight of 268.11 and its molecular formula is C10H10BrN3O.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H10BrN3O/c11-8-4-2-1-3-7(8)5-9-13-10(6-12)15-14-9/h1-4H,5-6,12H2. This indicates the presence of a bromobenzyl group attached to the 1,2,4-oxadiazol-5-yl methanamine core.

Physical And Chemical Properties Analysis

“[3-(2-Bromobenzyl)-1,2,4-oxadiazol-5-yl]methanamine” is stored at refrigerated temperatures.

Scientific Research Applications

Photodynamic Therapy Applications

A study by Pişkin, Canpolat, and Öztürk (2020) on a zinc phthalocyanine derivative highlighted its potential in photodynamic therapy, a treatment method for cancer. The compound exhibited good fluorescence properties and high singlet oxygen quantum yield, important for Type II photodynamic therapy mechanisms (Pişkin, Canpolat, & Öztürk, 2020).

Synthesis and Characterization

Shimoga, Shin, and Kim (2018) successfully synthesized 1-[5-(4-Tolyl)-1,3,4-oxadiazol-2-yl]methanamine, a related compound, via a high-yielding reaction and characterized it using various spectroscopic techniques (Shimoga, Shin, & Kim, 2018).

Antimicrobial and Anticancer Studies

Ustabaş et al. (2020) synthesized and characterized a compound containing 1,3,4-oxadiazole and 1,2,4-triazole heterocyclic rings, which showed significant antimicrobial activities and high antileishmanial activity, suggesting potential as a drug candidate (Ustabaş, Süleymanoğlu, Ünver, & Direkel, 2020).

Antioxidant Properties

Çetinkaya, Göçer, Menzek, and Gülçin (2012) investigated the antioxidant activities of bromophenols synthesized from reactions involving bromination and demethylation. The results indicated that these compounds have effective antioxidant power (Çetinkaya, Göçer, Menzek, & Gülçin, 2012).

Photochemical Decomposition

Eriksson, Green, Marsh, and Bergman (2004) conducted a study on the photochemical degradation of polybrominated diphenyl ethers (PBDEs) in various solvents. This research contributes to understanding the environmental fate of bromine-containing compounds (Eriksson, Green, Marsh, & Bergman, 2004).

Serotonin Receptor Ligands

Russell et al. (2001) discovered that certain arylsulfonyltryptamines and derivatives can act as potent ligands of the human serotonin 5-HT(6) receptor, indicating potential applications in neuropsychiatric disorders (Russell et al., 2001).